N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylpropanamide

• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylpropanamide
• InChI: InChI=1S/C18H17N3O2S/c1-12(22)19-14-8-9-15-16(11-14)24-18(20-15)21-17(23)10-7-13-5-3-2-4-6-13/h2-6,8-9,11H,7,10H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key: MNHCMWHVSBZMMY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C18H17N3O2S
• DSSTOX Substance ID: DTXSID701320745
• Molecular Weight: 339.4 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 476307-57-0

Description

N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylpropanamide, also known as ABT-737, is a small molecule inhibitor that has shown potential as an anticancer agent. It was first discovered in the early 2000s and has since been the subject of extensive research.

Scientific Research Applications

Antioxidant Studies

The compound has been synthesized and evaluated for its antioxidant properties. Studies showed that it possesses moderate to significant radical scavenging activity, suggesting its potential as a base for developing more potent biologically active compounds (Ahmad et al., 2012).

Antimicrobial and Antifungal Activity

N-substituted benzothiazoles, including N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenylpropanamide, have shown promising results in antimicrobial studies. They have been found effective against various bacterial and fungal species, indicating their potential in developing new antimicrobial agents (Incerti et al., 2017).

Antitumor Activity

Compounds based on the benzothiazole structure, like this compound, have been synthesized and tested for their antitumor activity. These compounds showed considerable anticancer activity against certain cancer cell lines, indicating their potential in cancer therapy research (Yurttaş et al., 2015).

Analgesic Activity

Research has also been conducted on the analgesic properties of N-substituted acetamide derivatives, including benzothiazoles. These compounds have shown significant potential in reducing pain responses in various models, suggesting their use in developing new analgesic drugs (Kaplancıklı et al., 2012).

Anticonvulsant Activity

N-substituted benzothiazoles have been synthesized and evaluated for their anticonvulsant activity. These compounds, including this compound, have shown promise in protecting against seizures in various models, contributing to research in anticonvulsant drug development (Choi et al., 1996).